Cas no 7031-27-8 ((phenylthio)acetyl chloride)

• Product Name: (phenylthio)acetyl chloride
• CAS No: 7031-27-8
• MF: C₈H₇ClOS
• MW: 186.658580064774
• CID: 974955
• PubChem ID: 24867505
• Update Time: 2025-11-06

(phenylthio)acetyl chloride Chemical and Physical Properties

Names and Identifiers

• (phenylthio)acetyl chloride
• 2-phenylsulfanylacetyl chloride
• PHENYL-PHENYLSULFANYL-ACETYL CHLORIDE
• 2-phenylthioacetyl chloride
• Thiophenoxyacetyl chloride
• phenylsulfanyl-acetyl chloride
• (phenylthio)acetylchloride
• 7031-27-8
• 2-(phenylsulphanyl)acetyl chloride
• STR04676
• DTXSID60398915
• (Phenylsulfanyl)acetyl chloride
• Phenylmercaptoacetyl Chloride
• (Phenylthio)acetyl chloride, 97%
• phenylsulfanylacetyl chloride
• SCHEMBL153461
• 2-(phenylthio)acetyl chloride
• 2-(PHENYLSULFANYL)ACETYL CHLORIDE
• AKOS015898559
• MFCD00054471
• DTXCID50349774
• G77695

• MDL： MFCD00054471
• Inchi： 1S/C8H7ClOS/c9-8(10)6-11-7-4-2-1-3-5-7/h1-5H,6H2
• InChI Key： TWOLQIUHVMTAAE-UHFFFAOYSA-N
• SMILES： ClC(CSC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 185.99100
• Monoisotopic Mass: 185.9906137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.258 g/mL at 25 °C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.5825(lit.)
• PSA: 42.37000
• LogP: 2.54410

(phenylthio)acetyl chloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26; S27; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R34

Additional information on (phenylthio)acetyl chloride

Introduction to (Phenylthio)acetyl Chloride (CAS No. 7031-27-8)

(Phenylthio)acetyl chloride is a significant compound in the field of organic synthesis and pharmaceutical research, characterized by its molecular formula and CAS number 7031-27-8. This compound serves as a versatile intermediate in the synthesis of various pharmacologically active molecules, including protease inhibitors and other therapeutic agents. Its unique structural properties make it a valuable tool in medicinal chemistry, enabling the development of novel drugs with enhanced efficacy and reduced side effects.

The chemical structure of (phenylthio)acetyl chloride consists of an acetyl group linked to a phenylthio moiety. This arrangement imparts reactivity that is highly useful in forming amide and thioamide bonds, which are fundamental in constructing complex organic molecules. The presence of the chlorine atom in the molecule enhances its electrophilicity, making it an excellent acylating agent in synthetic chemistry.

In recent years, research has highlighted the importance of (phenylthio)acetyl chloride in the development of antiviral and anti-inflammatory drugs. For instance, studies have demonstrated its role in synthesizing protease inhibitors, which are crucial in treating diseases such as HIV and hepatitis C. The ability to modify the phenylthio group allows for fine-tuning of drug properties, leading to improved pharmacokinetics and target specificity.

Moreover, (phenylthio)acetyl chloride has been explored in the synthesis of kinase inhibitors, which are pivotal in cancer therapy. By incorporating this compound into drug candidates, researchers have been able to develop molecules that selectively inhibit aberrant signaling pathways involved in tumor growth. The versatility of (phenylthio)acetyl chloride as a building block has opened new avenues in drug discovery and development.

The compound's reactivity also makes it valuable in materials science, particularly in the synthesis of advanced polymers and coatings. These materials often require functional groups that can undergo selective reactions to achieve desired properties. The acetyl chloride functionality provides a straightforward route to introduce such reactive sites into polymer backbones.

Recent advancements in green chemistry have also seen the application of ((phenylthio)acetyl chloride) in more sustainable synthetic routes. Researchers are exploring methods to minimize waste and improve yields by optimizing reaction conditions and using catalytic systems that enhance efficiency. Such efforts align with global initiatives to promote environmentally friendly chemical processes.

In conclusion, (phenylthio)acetyl chloride (CAS No. 7031-27-8) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and organic synthesis. Its unique structural features and reactivity make it an indispensable tool for chemists and researchers striving to develop innovative solutions to complex scientific challenges. As research continues to uncover new uses for this compound, its importance is likely to grow further, driving innovation and progress in multiple scientific disciplines.